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Compound of Interest

Compound Name: Pentafluoropropanol

Cat. No.: B8783277 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. The proper handling and disposal of chemicals like 2,2,3,3,3-

pentafluoro-1-propanol are critical to operational safety and environmental responsibility. This

guide provides essential, step-by-step procedures for the safe disposal of

pentafluoropropanol, aligning with industry best practices and regulatory requirements.

Key Properties of 2,2,3,3,3-Pentafluoro-1-propanol
Understanding the physicochemical properties of a substance is the first step toward safe

handling and disposal. The following table summarizes the key quantitative data for 2,2,3,3,3-

pentafluoro-1-propanol.

Property Value

Molecular Formula C3H3F5O[1]

Molecular Weight 150.05 g/mol [1]

Boiling Point 80 °C (at 748 mm Hg)[2]

Density 1.505 g/mL (at 25 °C)[2]

Flash Point 80-81 °C[2]

Water Solubility 21.9 g/L (at 25°C)[2]

Vapor Pressure 62.055 - 324.857 hPa (at 24.93 - 54.78 °C)[2]
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Step-by-Step Disposal Protocol
Pentafluoropropanol is classified as a hazardous waste due to its flammability and potential

health effects, including skin, eye, and respiratory irritation.[1] Adherence to the following

disposal protocol is mandatory.

Personal Protective Equipment (PPE)
Before handling pentafluoropropanol, ensure you are wearing the appropriate personal

protective equipment:

Eye Protection: Chemical safety goggles meeting EN 166 standards or equivalent.[1]

Hand Protection: Chemical-impermeable gloves.[3]

Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[1]

[4]

Respiratory Protection: Use in a well-ventilated area. For large-scale use or in emergencies,

a respirator may be necessary.[1]

Waste Collection and Storage
Container: Collect waste pentafluoropropanol in a suitable, tightly closed container.[3] The

container must be compatible with the chemical.

Labeling: Clearly label the waste container as "Hazardous Waste - Pentafluoropropanol".
Include the date of accumulation.

Storage: Store the waste container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong alkalis and oxidizing agents.[4][5] Keep away from

heat, sparks, and open flames.[1]

Spill Management
In the event of a spill, follow these procedures immediately:

Evacuate: Evacuate non-essential personnel from the area.
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Ventilate: Ensure adequate ventilation.

Eliminate Ignition Sources: Remove all sources of ignition, and use non-sparking tools and

explosion-proof equipment.[1][3]

Containment: For small spills, absorb the liquid with an inert material such as sand,

diatomite, or universal binders.[5][6] For large spills, create a dike to prevent spreading.[5][6]

Collection: Collect the absorbed material and place it in a suitable, closed container for

disposal.[3]

Environmental Protection: Prevent the spill from entering drains, sewers, or the environment.

[3][5]

Final Disposal
Regulatory Compliance: All disposal must be conducted in accordance with local, state, and

federal regulations.[1][5]

Professional Disposal Service: Contact a licensed hazardous waste disposal company for

the final disposal of pentafluoropropanol. Do not attempt to dispose of it through standard

laboratory drains or as regular trash.[7]

Disposal Methods: Approved disposal methods include:

Incineration: This should be performed at a temperature exceeding 800 °C. The process

must include treatment for hazardous exhaust gases, such as hydrogen fluoride (HF).[5][6]

Landfill: Landfill disposal may be an option, but it must be at an authorized hazardous

waste landfill.[5][6]

Empty Containers: Empty containers that held pentafluoropropanol are also considered

hazardous waste as they may retain product residue.[1] These should be disposed of at a

hazardous or special waste collection point.[1]

Disposal Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.fishersci.ie/store/msds?partNumber=11483804&productDescription%3D2%2C2%2C3%2C3%2C3-PENTAFLUORO-1-PROPANOL%2C+95%25%2C5G&countryCode=IE&language=en
https://www.echemi.com/sds/pentafluoro-1-propanol-pid_Seven30913.html
https://www.daikinchemicals.com/library/pb_common/pdf/sds/finechemicals_and_intermediates/ALCOHOLS/sds-PENTAFLUOROPROPANOL-E_20230323.pdf
https://www.daikinchemicals.com/library/pb_common/pdf/sds/finechemicals_and_intermediates/ALCOHOLS/sds-5fp-E_20190723.pdf
https://www.daikinchemicals.com/library/pb_common/pdf/sds/finechemicals_and_intermediates/ALCOHOLS/sds-PENTAFLUOROPROPANOL-E_20230323.pdf
https://www.daikinchemicals.com/library/pb_common/pdf/sds/finechemicals_and_intermediates/ALCOHOLS/sds-5fp-E_20190723.pdf
https://www.echemi.com/sds/pentafluoro-1-propanol-pid_Seven30913.html
https://www.echemi.com/sds/pentafluoro-1-propanol-pid_Seven30913.html
https://www.daikinchemicals.com/library/pb_common/pdf/sds/finechemicals_and_intermediates/ALCOHOLS/sds-PENTAFLUOROPROPANOL-E_20230323.pdf
https://www.fishersci.ie/store/msds?partNumber=11483804&productDescription%3D2%2C2%2C3%2C3%2C3-PENTAFLUORO-1-PROPANOL%2C+95%25%2C5G&countryCode=IE&language=en
https://www.daikinchemicals.com/library/pb_common/pdf/sds/finechemicals_and_intermediates/ALCOHOLS/sds-PENTAFLUOROPROPANOL-E_20230323.pdf
https://www.benchchem.com/product/b8783277?utm_src=pdf-body
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.daikinchemicals.com/library/pb_common/pdf/sds/finechemicals_and_intermediates/ALCOHOLS/sds-PENTAFLUOROPROPANOL-E_20230323.pdf
https://www.daikinchemicals.com/library/pb_common/pdf/sds/finechemicals_and_intermediates/ALCOHOLS/sds-5fp-E_20190723.pdf
https://www.daikinchemicals.com/library/pb_common/pdf/sds/finechemicals_and_intermediates/ALCOHOLS/sds-PENTAFLUOROPROPANOL-E_20230323.pdf
https://www.daikinchemicals.com/library/pb_common/pdf/sds/finechemicals_and_intermediates/ALCOHOLS/sds-5fp-E_20190723.pdf
https://www.benchchem.com/product/b8783277?utm_src=pdf-body
https://www.fishersci.ie/store/msds?partNumber=11483804&productDescription%3D2%2C2%2C3%2C3%2C3-PENTAFLUORO-1-PROPANOL%2C+95%25%2C5G&countryCode=IE&language=en
https://www.fishersci.ie/store/msds?partNumber=11483804&productDescription%3D2%2C2%2C3%2C3%2C3-PENTAFLUORO-1-PROPANOL%2C+95%25%2C5G&countryCode=IE&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8783277?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram outlines the decision-making process for the proper disposal of

pentafluoropropanol.

Pentafluoropropanol Disposal Workflow

Pentafluoropropanol Waste Generated

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Is there a spill?

Follow Spill Management Protocol:
1. Evacuate & Ventilate

2. Eliminate Ignition Sources
3. Contain & Absorb

4. Collect in Labeled Container

Yes

Collect waste in a
properly labeled, closed container.

No

Store in a cool, dry,
well-ventilated area away

from incompatible materials.

Arrange for pickup by a
licensed hazardous waste

disposal contractor.

Disposal Complete
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Click to download full resolution via product page

Caption: Pentafluoropropanol Disposal Workflow.

By adhering to these procedures, you can ensure the safe handling and disposal of

pentafluoropropanol, contributing to a secure and compliant laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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